Cas no 1361757-99-4 (3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid)

• Product Name: 3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid
• CAS No: 1361757-99-4
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919464
• Update Time: 2025-11-01

3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid

• Inchi： 1S/C13H9Cl2NO3/c14-9-2-1-7(5-10(9)15)12-8(6-11(17)18)3-4-16-13(12)19/h1-5H,6H2,(H,16,19)(H,17,18)
• InChI Key： OWWKYOZJRFDWLB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(NC=CC=1CC(=O)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4

Additional information on 3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid

3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid

3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid is a compound with the CAS number 1361757-99-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The structure of this compound includes a 3,4-dichlorophenyl group, a hydroxy group, and an acetic acid moiety, making it a versatile molecule with potential applications in drug discovery and material science.

The pyridine ring in this compound serves as a central framework, while the 3,4-dichlorophenyl group introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. The hydroxy group at the 2-position of the pyridine ring contributes to hydrogen bonding capabilities, which are crucial for interactions in biological systems. The acetic acid moiety at the 4-position adds acidity to the molecule, potentially influencing its solubility and bioavailability.

Recent studies have highlighted the potential of 3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid in medicinal chemistry. Researchers have explored its role as a lead compound for developing new drugs targeting various diseases. For instance, investigations into its antimicrobial properties have shown promising results against several bacterial and fungal strains. Additionally, its ability to act as a HDL cholesterol booster has positioned it as a candidate for cardiovascular drug development.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation and hydroxylation. The optimization of these reactions has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and enzymatic catalysis have been employed to streamline the production process.

In terms of applications, 3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid has shown potential in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for herbicide development. Furthermore, its role in modulating cellular signaling pathways has been explored in cancer research.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Studies using molecular docking simulations have revealed potential binding sites on target proteins, providing insights into its mechanism of action. These findings have been instrumental in guiding further experimental studies.

In conclusion, 3-(3,4-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and promising biological activities make it an exciting subject for ongoing research. As new studies emerge, this compound continues to expand its potential impact on medicine and beyond.